3-iodo-4-azidophenpyramine
3-iodo-4-azidophenpyramine
Brand Name:
Vulcanchem
CAS No.:
114896-56-9
VCID:
VC0053396
InChI:
InChI=1S/C29H36IN7O2/c1-36(17-7-3-5-16-33-29(38)21-24-11-14-27(34-35-31)26(30)20-24)18-19-37(28-8-4-6-15-32-28)22-23-9-12-25(39-2)13-10-23/h4,6,8-15,20H,3,5,7,16-19,21-22H2,1-2H3,(H,33,38)/i30-2
SMILES:
CN(CCCCCNC(=O)CC1=CC(=C(C=C1)N=[N+]=[N-])I)CCN(CC2=CC=C(C=C2)OC)C3=CC=CC=N3
Molecular Formula:
C29H36IN7O2
Molecular Weight:
639.5 g/mol
3-iodo-4-azidophenpyramine
CAS No.: 114896-56-9
Main Products
VCID: VC0053396
Molecular Formula: C29H36IN7O2
Molecular Weight: 639.5 g/mol
| CAS No. | 114896-56-9 |
|---|---|
| Product Name | 3-iodo-4-azidophenpyramine |
| Molecular Formula | C29H36IN7O2 |
| Molecular Weight | 639.5 g/mol |
| IUPAC Name | 2-(4-azido-3-(125I)iodanylphenyl)-N-[5-[2-[(4-methoxyphenyl)methyl-pyridin-2-ylamino]ethyl-methylamino]pentyl]acetamide |
| Standard InChI | InChI=1S/C29H36IN7O2/c1-36(17-7-3-5-16-33-29(38)21-24-11-14-27(34-35-31)26(30)20-24)18-19-37(28-8-4-6-15-32-28)22-23-9-12-25(39-2)13-10-23/h4,6,8-15,20H,3,5,7,16-19,21-22H2,1-2H3,(H,33,38)/i30-2 |
| Standard InChIKey | JSMKAVMWCXDBNB-JSCIPDPJSA-N |
| Isomeric SMILES | CN(CCCCCNC(=O)CC1=CC(=C(C=C1)N=[N+]=[N-])[125I])CCN(CC2=CC=C(C=C2)OC)C3=CC=CC=N3 |
| SMILES | CN(CCCCCNC(=O)CC1=CC(=C(C=C1)N=[N+]=[N-])I)CCN(CC2=CC=C(C=C2)OC)C3=CC=CC=N3 |
| Canonical SMILES | CN(CCCCCNC(=O)CC1=CC(=C(C=C1)N=[N+]=[N-])I)CCN(CC2=CC=C(C=C2)OC)C3=CC=CC=N3 |
| Synonyms | 3-iodo-4-azidophenpyramine iodoazidophenpyramine |
| PubChem Compound | 3082703 |
| Last Modified | Nov 11 2021 |
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